4-(2,4-Difluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

• IUPAC Name: 4-(2,4-difluorophenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid
• InChI: InChI=1S/C13H11F2N3O2/c14-6-1-2-7(8(15)3-6)11-12-9(16-5-17-12)4-10(18-11)13(19)20/h1-3,5,10-11,18H,4H2,(H,16,17)(H,19,20)
• InChI Key: ULACLSPXYNHYDS-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC(C2=C1NC=N2)C3=C(C=C(C=C3)F)F)C(=O)O
• Molecular Formula: C13H11F2N3O2
• Molecular Weight: 279.24 g/mol
• CAS No.: 1214186-86-3

Description

The compound “4-(2,4-Difluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid” is a complex organic molecule that contains several functional groups. It has a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring is an imidazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The molecule also contains a carboxylic acid group, which consists of a carbon atom double-bonded to an oxygen atom and single-bonded to a hydroxyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the pyridine ring could be formed through a condensation reaction, while the imidazole ring could be introduced through a cyclization reaction. The carboxylic acid group could be introduced through an oxidation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyridine and imidazole rings would likely contribute to the compound’s aromaticity, making it relatively stable. The carboxylic acid group would make the compound polar and capable of forming hydrogen bonds.

Chemical Reactions Analysis

This compound could undergo a variety of chemical reactions due to its multiple functional groups. For example, the carboxylic acid group could react with bases to form a carboxylate anion, or it could react with alcohols to form esters. The pyridine and imidazole rings could undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, its solubility in water would be increased by the presence of the polar carboxylic acid group. Its melting and boiling points would likely be relatively high due to the stability provided by its aromatic rings.

Mechanism of Action

Without specific context, it’s hard to say what the mechanism of action of this compound would be. If it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with. The compound’s multiple functional groups and aromatic rings could potentially allow it to interact with a variety of biological targets.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s intended to be a drug, future research could focus on testing its efficacy and safety in preclinical and clinical trials. If it’s intended to be used in materials science, future research could focus on studying its physical properties and potential applications.